Cas no 80754-26-3 (ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate)

80754-26-3 structure
Product name:ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate
ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate
- Ethyl 3-[4-hydroxy-2-(methyloxy)phenyl]propanoate
- BXOKRNGBYFQYGX-UHFFFAOYSA-N
- SCHEMBL1549816
- 3-(4-hydroxy-2-methoxy-phenyl)-propionic acid ethyl ester
- DA-34188
- 80754-26-3
-
- Inchi: InChI=1S/C12H16O4/c1-3-16-12(14)7-5-9-4-6-10(13)8-11(9)15-2/h4,6,8,13H,3,5,7H2,1-2H3
- InChI Key: BXOKRNGBYFQYGX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 224.10485899Da
- Monoisotopic Mass: 224.10485899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.8Ų
ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate Related Literature
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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